Cas no 1256935-30-4 (2''-O-acetyl-platyconic acid A)

• Product Name: 2''-O-acetyl-platyconic acid A
• CAS No: 1256935-30-4
• MF: C₅₉H₉₂O₃₀
• MW: 1281.3
• CID: 2087076
• PubChem ID: 101495503
• Update Time: 2025-11-07

2''-O-acetyl-platyconic acid A Chemical and Physical Properties

Names and Identifiers

• 2''-O-acetyl-platyconic acid A
• 2-O-acetyl-Platyconic acid A
• 2''-O-Acetylplatyconic acid A
• CID 101495503
• (2S,3R,4S,4aR,6aR,6bS,8R,8aR,12aS,14aR,14bR)-8a-[(2S,3R,4S,5S)-3-[(2S,3R,4R,5R,6S)-3-acetyloxy-5-[(2S,3R,4S,5R)-4-[(2S,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy-3,5-dihydroxyoxan-2-yl]oxy-4-hydroxy-6-methyloxan-2-yl]oxy-4,5-dihydroxyoxan-2-yl]oxycarbonyl-2,8-dihydroxy-4-(hydroxymethyl)-6a,6b,11,11,14b-pentamethyl-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-4-carboxylic acid
• Olean-12-ene-23,28-dioic acid, 3-(β-D-glucopyranosyloxy)-2,16,24-trihydroxy-, 28-(O-D-apio-β-D-furanosyl-(1→3)-O-β-D-xylopyranosyl-(1→4)-O-2-O-acetyl-6-deoxy-α-L-mannopyranosyl-(1→2)-α-L-arabinopyranosyl) ester, (2β,3β,4β,16α)-
• CS-0148721
• HY-N8608
• DA-60165
• AKOS040761009
• FS-7694
• 1256935-30-4

• Inchi： 1S/C59H92O30/c1-23-40(85-46-39(73)41(29(66)19-79-46)86-50-44(74)57(78,20-61)22-81-50)38(72)43(83-24(2)63)49(82-23)87-42-34(68)28(65)18-80-48(42)89-52(77)58-13-12-53(3,4)14-26(58)25-8-9-31-54(5)15-27(64)45(88-47-37(71)36(70)35(69)30(17-60)84-47)59(21-62,51(75)76)32(54)10-11-55(31,6)56(25,7)16-33(58)67/h8,23,26-50,60-62,64-74,78H,9-22H2,1-7H3,(H,75,76)/t23-,26-,27-,28-,29+,30+,31+,32+,33+,34-,35+,36-,37+,38+,39+,40-,41-,42+,43+,44-,45-,46-,47-,48-,49-,50-,54+,55+,56+,57+,58+,59+/m0/s1
• InChI Key： UVWXNAXPWKHYTE-VSFJGYDQSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@H](C[C@@]2(C)[C@H]([C@]1(C(=O)O)CO)CC[C@@]1(C)[C@]3(C)C[C@H]([C@@]4(C(=O)O[C@H]5[C@@H]([C@H]([C@H](CO5)O)O)O[C@H]5[C@@H]([C@@H]([C@H]([C@H](C)O5)O[C@H]5[C@@H]([C@H]([C@@H](CO5)O)O[C@H]5[C@@H]([C@@](CO)(CO5)O)O)O)O)OC(C)=O)CCC(C)(C)C[C@H]4C3=CC[C@@H]12)O)O

Computed Properties

• Exact Mass: 1280.56734151g/mol
• Monoisotopic Mass: 1280.56734151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 30
• Heavy Atom Count: 89
• Rotatable Bond Count: 17
• Complexity: 2600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 32
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 476
• XLogP3: -3.2

Experimental Properties

• Color/Form: Powder
• Density: 1.57±0.1 g/cm3(Predicted)
• Solubility: Soluble in Chloroform,Dichloromethane,Ethyl Acetate,DMSO,Acetone,etc.
• pka: 3.58±0.70(Predicted)

Additional information on 2''-O-acetyl-platyconic acid A

2''-O-acetyl-platyconic acid A: A Comprehensive Overview

2''-O-acetyl-platyconic acid A, a compound with the CAS number 1256935-30-4, is a highly specialized natural product that has garnered significant attention in the fields of organic chemistry, pharmacology, and natural product research. This compound belongs to the class of platyconic acids, which are known for their complex structures and diverse biological activities. The name 2''-O-acetyl-platyconic acid A itself suggests a specific structural modification, where an acetyl group is attached at the 2'' position of the plathyconic acid backbone.

The discovery and characterization of 2''-O-acetyl-platyconic acid A have been made possible through advancements in analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These tools have enabled researchers to elucidate the intricate stereochemistry and functional groups present in this compound. Recent studies have focused on understanding its biosynthesis, which involves a series of enzymatic reactions that lead to the formation of its unique structure.

One of the most intriguing aspects of 2''-O-acetyl-platyconic acid A is its potential biological activity. Preclinical studies have demonstrated that this compound exhibits significant antimicrobial properties, particularly against multidrug-resistant bacterial strains. Additionally, it has shown promise in modulating inflammatory pathways, making it a potential candidate for the development of anti-inflammatory drugs. The acetyl group at the 2'' position plays a crucial role in these activities, as it enhances the compound's ability to interact with target proteins.

The isolation and purification of 2''-O-acetyl-platyconic acid A from its natural sources have been optimized using advanced chromatographic techniques such as high-performance liquid chromatography (HPLC) and tandem mass spectrometry (MS/MS). These methods ensure that the compound is obtained in high purity, which is essential for accurate biological testing and further chemical modifications.

Recent research has also explored the possibility of synthesizing 2''-O-acetyl-platyconic acid A through total synthesis approaches. This involves designing efficient synthetic routes that can replicate the complex structure of the compound. Such efforts are not only scientifically challenging but also pave the way for large-scale production if its therapeutic potential is confirmed.

In terms of applications, 2''-O-acetyl-platyconic acid A holds great promise in the field of drug discovery. Its unique structure and biological activities make it a valuable lead compound for developing novel therapeutics. Furthermore, understanding its mechanism of action at the molecular level could provide insights into disease pathways and therapeutic targets.

The study of plathyconic acids, including 2''-O-acetyl-plathyconic acid A, has also contributed to our understanding of secondary metabolites in nature. These compounds are often produced by plants as defense mechanisms against pathogens and herbivores. By studying their biosynthesis and functions, researchers can gain valuable knowledge about plant-microbe interactions and evolutionary adaptations.

From an environmental perspective, the sustainable extraction and utilization of plathyconic acids are critical considerations. Efforts are being made to develop eco-friendly methods for isolating these compounds without depleting their natural sources or causing ecological imbalances.

In conclusion, 2''-O-acetyl-plathyconic acid A represents a fascinating example of nature's chemical diversity. Its complex structure, coupled with its diverse biological activities, positions it as a key player in modern drug discovery and development. As research continues to uncover its full potential, this compound may play a pivotal role in addressing some of the most pressing challenges in medicine and healthcare.